Cas no 2175580-93-3 (1-(1,3,4,5-Tetrahydro-7-methoxy-2H-2-benzazepin-2-yl)-2-propen-1-one)

• Product Name: 1-(1,3,4,5-Tetrahydro-7-methoxy-2H-2-benzazepin-2-yl)-2-propen-1-one
• CAS No: 2175580-93-3
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5413223
• PubChem ID: 132326917
• Update Time: 2025-07-16

1-(1,3,4,5-Tetrahydro-7-methoxy-2H-2-benzazepin-2-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS033934807
• Z3488529197
• 1-(7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepin-2-yl)prop-2-en-1-one
• EN300-6689028
• 2175580-93-3
• 1-(7-Methoxy-1,3,4,5-tetrahydro-2-benzazepin-2-yl)prop-2-en-1-one
• 1-(1,3,4,5-Tetrahydro-7-methoxy-2H-2-benzazepin-2-yl)-2-propen-1-one

• Inchi： 1S/C14H17NO2/c1-3-14(16)15-8-4-5-11-9-13(17-2)7-6-12(11)10-15/h3,6-7,9H,1,4-5,8,10H2,2H3
• InChI Key： UOPIRZYEQBZSED-UHFFFAOYSA-N
• SMILES： C(N1CC2=CC=C(OC)C=C2CCC1)(=O)C=C

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.9±44.0 °C(Predicted)
• pka: -0.96±0.20(Predicted)

Additional information on 1-(1,3,4,5-Tetrahydro-7-methoxy-2H-2-benzazepin-2-yl)-2-propen-1-one

Research Briefing on 1-(1,3,4,5-Tetrahydro-7-methoxy-2H-2-benzazepin-2-yl)-2-propen-1-one (CAS: 2175580-93-3)

1-(1,3,4,5-Tetrahydro-7-methoxy-2H-2-benzazepin-2-yl)-2-propen-1-one (CAS: 2175580-93-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which include a benzazepine core and a propenone moiety. These structural elements are believed to contribute to its ability to interact with specific biological targets, such as enzymes and receptors involved in neurodegenerative diseases and cancer. The compound's mechanism of action is currently under investigation, with preliminary data suggesting it may modulate key signaling pathways.

In vitro and in vivo studies have demonstrated promising results for 1-(1,3,4,5-Tetrahydro-7-methoxy-2H-2-benzazepin-2-yl)-2-propen-1-one. For instance, it has shown inhibitory effects on certain kinases implicated in tumor growth, as well as neuroprotective properties in models of Alzheimer's disease. These findings underscore its potential as a multi-target therapeutic agent.

The synthesis of this compound has also been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements are critical for enabling further preclinical and clinical studies. Additionally, computational modeling has been employed to predict its pharmacokinetic and pharmacodynamic properties, providing valuable insights for future drug development efforts.

Despite these promising developments, challenges remain. The compound's solubility, stability, and bioavailability need to be further improved to enhance its therapeutic efficacy. Moreover, detailed toxicological studies are required to ensure its safety profile. Collaborative efforts between academia and industry are essential to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, 1-(1,3,4,5-Tetrahydro-7-methoxy-2H-2-benzazepin-2-yl)-2-propen-1-one represents a promising candidate for the treatment of various diseases. Continued research into its biological mechanisms and optimization of its chemical properties will be crucial for realizing its full therapeutic potential. This briefing serves as a foundation for further exploration and discussion among researchers and stakeholders in the field.